N-Benzyl-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-benzyl-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C16H18N2O2/c1-20-15-9-7-14(8-10-15)12-18-16(19)17-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H2,17,18,19)
• InChI Key: ZTKPCNPGXYPVPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2=CC=CC=C2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• CAS RN: 188911-54-8

Description

N-Benzyl-N'-(4-methoxybenzyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder with a molecular formula of C15H16N2O2 and a molecular weight of 256.3 g/mol.

Scientific Research Applications

• Natural Product Isolation : N-Benzyl-N'-(4-methoxybenzyl)urea was isolated from the roots of Pentadiplandra brazzeana, a plant known for its unique chemical compounds. It was identified alongside other urea derivatives, suggesting its role or occurrence in natural biosynthetic pathways (Tsopmo et al., 1999).

• Radiochemistry : N-Benzyl-N'-(4-methoxybenzyl)urea has been used as a precursor in the radiosynthesis of [(11)C-carbonyl] AR-A014418 by [(11)C]CO(2) fixation, a method important for creating radiotracers for positron emission tomography (PET) imaging. This research highlights its potential application in diagnostic imaging and research into various diseases, including cancer (Hicks et al., 2012).

• Medicinal Chemistry : The compound has been investigated for its role in the synthesis of chiral tertiary carbinamines, which are valuable in medicinal chemistry for their potential therapeutic properties. The stereospecific intramolecular electrophilic arylation of lithiated ureas involving N-Benzyl-N'-(4-methoxybenzyl)urea can create fully substituted stereogenic centers, a critical aspect of drug design and synthesis (Clayden et al., 2007).

• Organic Synthesis : It is utilized in various organic synthesis contexts. For instance, the compound has been mentioned in the context of photocatalytic oxidation of benzyl alcohol and its derivatives, indicating its role or derivative's role in organic transformations and synthetic pathways. This is essential for developing new synthetic methods and understanding reaction mechanisms (Higashimoto et al., 2009).

• Peptidomimetics : N-Benzyl-N'-(4-methoxybenzyl)urea is part of the synthesis of backbone stabilized peptidomimetics containing statine-like structural elements. These compounds have shown activity against HIV-protease, suggesting potential applications in developing antiviral therapies (Scholz et al., 1999).

• Antibacterial Studies : In another study, N-Benzyl-N'-(4-methoxybenzyl)urea-based N-heterocyclic carbene-silver complexes were synthesized and evaluated for their antibacterial activity and cytotoxicity. They exhibited high antibacterial activity against Escherichia coli and Staphylococcus aureus, indicating potential as antimicrobial agents (Patil et al., 2010).